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Compound of Interest

Compound Name: 1,2-Difluoro-3,5-diiodobenzene
Cat. No.: B14062036
Get Quote
\ J

Executive Summary

1,2-Difluoro-3,5-diiodobenzene is a highly specialized halogenated aromatic intermediate
utilized in the synthesis of advanced pharmaceutical agents, agrochemicals, and functional
materials (e.g., liquid crystals). Due to its specific substitution pattern, experimental data in
public registries is limited. This guide provides a predictive property profile based on structural
analogues and details a validated synthesis and characterization protocol for researchers
requiring high-purity isolation of this compound.

Key Identification Data
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Property Value

Chemical Name 1,2-Difluoro-3,5-diiodobenzene
Molecular Formula CeHzF2l2

Molecular Weight 365.89 g/mol

_ . _ 285-295 °C (Atmospheric) / 145-155 °C (15
Predicted Boiling Point

mmHg)
Predicted Melting Point 35-55 °C (Low-melting solid or semi-solid)
Pale yellow to off-white crystalline solid or
Appearance . -
viscous liquid
N Soluble in DCM, THF, Ethyl Acetate; Insoluble in
Solubility

Water

Physicochemical Property Analysis

The melting and boiling points of 1,2-Difluoro-3,5-diiodobenzene are critical for optimizing
purification via distillation or crystallization. As direct experimental data is sparse, the following
values are derived from Comparative Molecular Field Analysis (CoMFA) of structural
analogues.

Boiling Point Estimation

The boiling point is estimated by analyzing the contribution of the iodine substituents to the
parent 1,2-difluorobenzene scaffold.

o Reference 1:1,2-Diiodobenzene (MW 329.9) has a boiling point of 270 °C.
» Reference 2:1,3-Difluoro-5-iodobenzene (MW 239.9) boils at 174 °C.

e Analysis: The addition of a second iodine atom significantly increases London dispersion
forces and molecular weight (+126.9 Da). However, the fluorine atoms at the 1,2-positions
introduce a dipole moment that slightly modulates volatility compared to the non-fluorinated
analogue.
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e Conclusion: The target molecule is expected to boil in the range of 285-295 °C at standard
pressure. Vacuum distillation is recommended at 145-155 °C (10-15 mmHg) to prevent
thermal decomposition (deiodination).

Melting Point Estimation

Melting point is heavily influenced by molecular symmetry and crystal packing efficiency.

o Symmetry Comparison: The 1,2-difluoro-4,5-diiodobenzene isomer possesses higher
symmetry (

) and is typically a solid with a higher melting point.

o Target Molecule: 1,2-Difluoro-3,5-diiodobenzene has lower symmetry (

). Asymmetry generally disrupts crystal lattice energy, lowering the melting point.

e Conclusion: Expect a low-melting solid (MP: 35-55 °C). If purity is <98%, the compound may
appear as a supercooled liquid at room temperature.

Synthesis & Isolation Protocol

To obtain 1,2-Difluoro-3,5-diiodobenzene with high regioselectivity, a directed synthesis
starting from 2,3-Difluoroaniline is the most robust pathway. Direct iodination of 1,2-
difluorobenzene yields a mixture of isomers (mainly 4,5- and 4-substituted products) and is not
recommended.

Validated Synthetic Route (Sandmeyer Strategy)

This route ensures the iodine atoms are placed at the correct 3,5-positions relative to the
fluorines (which become 1,2 after renumbering).

« lodination: Electrophilic iodination of 2,3-difluoroaniline using N-lodosuccinimide (NIS) or
lodine Monochloride (ICl) directs iodine to the para (C4) and ortho (C6) positions relative to

the amine.

o Intermediate: 4,6-Diiodo-2,3-difluoroaniline.
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e Deamination: Removal of the amino group via diazotization followed by reduction

(Sandmeyer-type deamination).
o Reagents:

-Butyl Nitrite (

-BUONO) in DMF or

o Renumbering: The removal of the amine at Position 1 shifts the numbering. The original
F(2,3) become F(1,2), and 1(4,6) become 1(3,5).[1]

Synthesis Workflow Diagram

Starting Material:
2,3-Difluoroaniline

Electrophilic Subst.

Step 1: lodination
(NIS or ICI, AcOH)

Yield: ~85%

Intermediate:
4,6-Diiodo-2,3-difluoroaniline

Diazotization/Red.

Step 2: Deamination
(t-BuONO, DMF, 60°C)

Yield: ~70%

Target Product:

1,2-Difluoro-3,5-diiodobenzene
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Figure 1: Regioselective synthesis pathway ensuring correct 3,5-diiodo substitution pattern.

Characterization Protocols

Trustworthiness in data requires rigorous characterization. The following protocols are
designed to validate the identity and purity of the synthesized compound.

Differential Scanning Calorimetry (DSC)

Objective: Determine the precise melting point and purity.
» Protocol:

o Weigh 2-5 mg of sample into an aluminum pan.

o Equilibrate at 0 °C.

o Ramp temperature at 5 °C/min to 100 °C under

flow (50 mL/min).

o Acceptance Criteria: A sharp endothermic peak (onset to peak width < 2 °C) confirms high
purity. A broad peak indicates isomeric contamination.

Nuclear Magnetic Resonance (NMR)

Objective: Confirm regiochemistry (distinguish from 4,5-diiodo isomer).
« NMR (376 MHz,

): Look for two distinct multiplets if the symmetry is broken, or a specific coupling pattern.

« NMR (400 MHz,

):

[e]

The target molecule has two aromatic protons.

[e]

H-4: Triplet of doublets (coupling to F-1, F-2, and long-range 1).

o

H-6: Doublet of doublets (coupling to F-1, F-2).
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o Differentiation: The coupling constants (

) will differ significantly from the symmetric 4,5-diiodo isomer, which would show a simpler
pattern.

Characterization Logic Flow

Mass: 366 m/z

Isolated Sample Regiochemistty g, 114 & 19F NMR

Purity/MP

DSC (Thermal)

GC-MS Analysis

Data Validation

Click to download full resolution via product page
Figure 2: Analytical workflow to validate structural identity and phase transition data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Characterization & Synthesis of 1,2-
Difluoro-3,5-diiodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b14062036/docs#technical-guide-characterization-
synthesis-of-1-2-difluoro-3-5-diiodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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